![molecular formula C20H11F4N3OS B460658 [3-Amino-6-(3-pyridinyl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl](4-fluorophenyl)methanone CAS No. 625377-67-5](/img/structure/B460658.png)
[3-Amino-6-(3-pyridinyl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl](4-fluorophenyl)methanone
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Description
[3-Amino-6-(3-pyridinyl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl](4-fluorophenyl)methanone is a useful research compound. Its molecular formula is C20H11F4N3OS and its molecular weight is 417.4g/mol. The purity is usually 95%.
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Scientific Research Applications
Spectroscopic Properties and Structure-Activity Relationships
Research has explored the electronic absorption, excitation, and fluorescence properties of compounds related to "3-Amino-6-(3-pyridinyl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-ylmethanone." For instance, the spectroscopic properties of 3-amino-substituted-thieno[2,3-b]pyridine/quinolin-2-yl)(phenyl)methanones have been investigated, revealing insights into their excited-state behavior and the influence of substitutions on their spectral characteristics. These findings have implications for designing materials with specific optical properties (Al-Ansari, 2016).
Antitumor Activity
The compound has been identified as a part of a class of cytotoxic agents with selectivity against tumorigenic cell lines. The structure-activity relationships of derivatives of this compound have been studied, leading to the discovery of potent derivatives with significant antitumor activity. This highlights the compound's potential as a framework for developing new anticancer agents (Hayakawa et al., 2004).
Synthesis and Characterization of Novel Compounds
The title compound serves as a precursor in the synthesis of various novel compounds, demonstrating its versatility in organic synthesis. For example, it has been used in reactions to generate new molecules with potential applications in materials science and pharmacology. This includes the development of compounds with unique structural features and properties, contributing to the fields of drug design and materials engineering (Chrovian et al., 2018).
properties
IUPAC Name |
[3-amino-6-pyridin-3-yl-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]-(4-fluorophenyl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H11F4N3OS/c21-12-5-3-10(4-6-12)17(28)18-16(25)15-13(20(22,23)24)8-14(27-19(15)29-18)11-2-1-7-26-9-11/h1-9H,25H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBFTWVTUHHTKOQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=NC3=C(C(=C2)C(F)(F)F)C(=C(S3)C(=O)C4=CC=C(C=C4)F)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H11F4N3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.